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Compound of Interest

Compound Name: 3-Bromo-3-methylpentane

Cat. No.: B1594764

Essential Safety and Handling Guide for 3-
Bromo-3-methylpentane

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-3-methylpentane (CAS No. 25346-31-0). Adherence to these procedures is essential
for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties

3-Bromo-3-methylpentane is a flammable liquid and vapor that can cause significant irritation
to the skin, eyes, and respiratory system.[1] It is classified as a tertiary alkyl halide and is
primarily used in scientific research as a model substrate for investigating organic reaction
mechanisms and as a synthetic intermediate.[2]

Quantitative Data Summary
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Property Value Source
Molecular Formula CeH13Br [1112113114]
Molecular Weight 165.07 g/mol [1][2]
Appearance Colorless, volatile liquid [2][3]
Boiling Point 130 °C at 760 mmHg [2][5]
Melting Point -92.2°C [3][5]
Flash Point 33.1°C [315]
Density Approximately 1.172 g/cm3 [2][5]

Vapor Pressure

12.1 mmHg at 25°C

[3](5]

GHS Hazard Statements:[1]

H315: Causes skin irritation.

H226: Flammable liquid and vapor.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 3-Bromo-3-methylpentane.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Double
gloving may be appropriate for

extended handling.

To prevent skin contact and
irritation.[6] Nitrile gloves are
suitable for oils and acids,
while neoprene gloves offer
good resistance to a range of

hazardous chemicals.[6]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[6][7]

Body Protection

Flame-retardant lab coat and
closed-toe shoes. An acid-
resistant apron may be
necessary for handling larger

quantities.

To protect skin from splashes

and in case of fire.[6][8]

Respiratory Protection

Use in a well-ventilated area or
a certified chemical fume hood.
[7] If ventilation is inadequate,
a NIOSH/MSHA-approved
respirator with an organic

vapor cartridge is required.

To prevent inhalation of vapors
which can cause respiratory

tract irritation.[9]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following experimental protocol is crucial for minimizing risks.

3.1. Preparation

o Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of 3-Bromo-3-methylpentane must be performed within the fume hood.[7][10]
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e PPE Inspection: Inspect all PPE for damage before use. Don appropriate PPE as outlined in
the table above.

» Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, sand), and
designated waste containers is readily accessible.[10]

» Emergency Equipment: Locate the nearest safety shower and eyewash station.
3.2. Handling

e Grounding: Ground/bond the container and receiving equipment to prevent static discharge,
which can ignite flammable vapors.[9]

o Dispensing: Use only non-sparking tools for transferring the chemical.[9] Carefully pour the
required amount, avoiding splashes.

e Heating: If heating is required, use a controlled heating source such as a heating mantle.
Avoid open flames.[9]

o Container Sealing: Keep the container tightly closed when not in use to prevent the escape
of flammable vapors.[9][11]

3.3. Post-Handling
o Decontamination: Thoroughly clean the work area after use.

» Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
handling.[9]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 3-Bromo-3-methylpentane and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

o Halogenated Waste: 3-Bromo-3-methylpentane is a halogenated organic compound. It
must be segregated from non-halogenated waste streams.[7][10]
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» Waste Container: Use a designated, clearly labeled, and leak-proof container for
"Halogenated Organic Waste."[7] The label must include "Hazardous Waste," the full
chemical name, and the approximate concentration.[7]

4.2. Waste Collection

» Transfer: Carefully transfer the waste into the designated container within a chemical fume
hood.

o Container Management: Do not overfill the waste container; fill to a maximum of three-
quarters full.[10] Keep the container tightly sealed when not in use.[7]

4.3. Container Disposal

» Rinsing: Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or
ethanol).

¢ Rinsate Collection: The first rinseate must be collected and disposed of as halogenated
hazardous waste.[10] Subsequent rinses may be permissible for drain disposal, but always
check with your institution's Environmental Health and Safety (EHS) guidelines.

o Container Defacing: Deface the label on the empty container before disposal to prevent

misuse.
4.4. Waste Pickup

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from ignition sources.[7]

e Request Pickup: Arrange for a hazardous waste pickup with your institution's EHS
department.

Emergency Procedures

5.1. Spills

e Evacuate: Evacuate non-essential personnel from the spill area.
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o Ventilate: Ensure the area is well-ventilated.
» Containment: Use non-sparking tools to contain the spill with an inert absorbent material.[9]

o Collection: Collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.[10]

5.2. First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe
handling of 3-Bromo-3-methylpentane.
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Workflow for Handling 3-Bromo-3-methylpentane
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Caption: Logical workflow for the safe handling and disposal of 3-Bromo-3-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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